Cas no 1426953-21-0 (Thailanstatin A)

Thailanstatin A is a potent inhibitor of eukaryotic RNA splicing (ic50=650 nm) Thalanstatin a acts by noncovalently binding to the sf3b subunit of the U2 snRNA subcomplex of the spliceosome and displays low nm to sub nm IC50 values for a variety of cancer cell lines Tailanstatin a binds to lysine on trastuzumab to produce a "linker less" adc

Thailanstatin A structure

Product Name:Thailanstatin A

CAS No:1426953-21-0

Molecular Formula:C₂₈H₄₁NO₉

Molecular Weight:535.6264

MDL:MFCD34469595

CID:2023968

PubChem ID:71665768

Thailanstatin A Properties

Names and Identifiers

- [(3R,5S,7R,8R)-7-{(1E,3E)-5-[(2S,3S,5R,6R)-5-{[(2Z,4S)-4-(acetyloxy)pent-2-enoyl]amino}-3,6-dimethyltetrahydro-2H-pyran-2-yl]-3-methylpenta-1,3-dien-1-yl}-8-hydroxy-1,6-dioxaspiro[2.5]oct-5-yl]acetic acid
- Thailanstatin A
- AT31108
- 2-[(3R,4R,5R,7S)-5-[(1E,3E)-5-[(2S,3S,5R,6R)-5-[[(Z,4S)-4-acetyloxypent-2-enoyl]amino]-3,6-dimethyloxan-2-yl]-3-methylpenta-1,3-dienyl]-4-hydroxy-1,6-dioxaspiro[2.5]octan-7-yl]acetic acid
- 1426953-21-0
- CHEBI:189280
- BP-28005
- EX-A5052
- MS-29897
- HY-129589
- SCHEMBL15675747
- CS-0106808
- CHEMBL2333561
- AKOS032946591
- 2-((3R,4R,5R,7S)-5-((1E,3E)-5-((2S,3S,5R,6R)-5-(((Z,4S)-4-acetyloxypent-2-enoyl)amino)-3,6-dimethyloxan-2-yl)-3-methylpenta-1,3-dienyl)-4-hydroxy-1,6-dioxaspiro(2.5)octan-7-yl)acetic acid
- DA-68104
- AC-37485
- MDL： MFCD34469595
- InChIKey： GJKQDOMCDFJANR-FUDLAKRJSA-N
- Inchi： 1S/C28H41NO9/c1-16(7-10-24-27(34)28(15-35-28)14-21(38-24)13-26(32)33)6-9-23-17(2)12-22(19(4)37-23)29-25(31)11-8-18(3)36-20(5)30/h6-8,10-11,17-19,21-24,27,34H,9,12-15H2,1-5H3,(H,29,31)(H,32,33)/b10-7+,11-8-,16-6+/t17-,18-,19+,21+,22+,23-,24+,27+,28+/m0/s1
- SMILES： O1C([H])([H])[C@]21C([H])([H])[C@@]([H])(C([H])([H])C(=O)O[H])O[C@]([H])(/C(/[H])=C(\[H])/C(/C([H])([H])[H])=C(\[H])/C([H])([H])[C@@]1([H])[C@@]([H])(C([H])([H])[H])C([H])([H])[C@]([H])([C@@]([H])(C([H])([H])[H])O1)N([H])C(/C(/[H])=C(/[H])\[C@]([H])(C([H])([H])[H])OC(C([H])([H])[H])=O)=O)[C@@]2([H])O[H]

Computed Properties

Exact Mass: 535.27813189 g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 11
Monoisotopic Mass: 535.27813189 g/mol
Heavy Atom Count: 38
Complexity: 960
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 144
Molecular Weight: 535.6

Thailanstatin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01V7YJ-1mg	Thailanstatin A	1426953-21-0	98%	1mg	$313.00	2024-06-20
Ambeed	A107272-1mg	2-((3R,5S,7R,8R)-7-((1E,3E)-5-((2S,3S,5R,6R)-5-((S,Z)-4-Acetoxypent-2-enamido)-3,6-dimethyltetrahydro-2H-pyran-2-yl)-3-methylpenta-1,3-dien-1-yl)-8-hydroxy-1,6-dioxaspiro[2.5]octan-5-yl)acetic acid	1426953-21-0	99%	1mg	$250.0	2024-05-29
ChemScence	CS-0106808-1mg	Thailanstatin A	1426953-21-0	≥98.0%	1mg	$280.0	2022-04-27
DC Chemicals	DC45695-1005mg	Thailanstatin A	1426953-21-0	>98%	1005mg	$1500.0
eNovation Chemicals LLC	Y1106013-10mg	Thailanstatin A	1426953-21-0	95%	10mg	$2300	2022-06-10
MedChemExpress	HY-129589-1mg	Thailanstatin A	1426953-21-0	98.51%	1mg	￥1900	2024-04-20